N-(2-carbamoylphenyl)-3-methoxybenzamide
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Description
N-(2-carbamoylphenyl)-3-methoxybenzamide is a useful research compound. Its molecular formula is C15H14N2O3 and its molecular weight is 270.288. The purity is usually 95%.
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Scientific Research Applications
Rhodium(III)-Catalyzed Chemodivergent Annulations
A study by Xu et al. (2018) explored the use of Rh(III)-catalyzed C-H activation in chemodivergent annulations between N-methoxybenzamides and sulfoxonium ylides. This method showcased a versatile approach to coupling reactions, highlighting the potential of N-methoxybenzamide derivatives in synthetic chemistry for creating complex molecular architectures through selective cyclizations (Youwei Xu et al., 2018).
Antibacterial Applications
Research by Haydon et al. (2010) identified 3-Methoxybenzamide derivatives as potent inhibitors of the bacterial cell division protein FtsZ, offering a pathway to develop novel antibacterial agents. Modifications to this compound led to improved pharmaceutical properties, underlining its significance in therapeutic applications against bacterial infections (D. Haydon et al., 2010).
Cell Division Inhibition
Ohashi et al. (1999) demonstrated that 3-Methoxybenzamide inhibits cell division in Bacillus subtilis by targeting the FtsZ protein, suggesting the molecule's potential use in studying bacterial cell division and developing antimicrobial strategies (Y. Ohashi et al., 1999).
Molecular Structure Analysis
Karabulut et al. (2014) conducted a study on N-3-hydroxyphenyl-4-methoxybenzamide, examining its molecular structure through X-ray diffraction and DFT calculations. This research provides insights into the influence of intermolecular interactions on the molecular geometry of benzamide derivatives, which is crucial for understanding their reactivity and potential applications in material science (Sedat Karabulut et al., 2014).
Biosensor Development
A study by Karimi-Maleh et al. (2014) described the creation of a biosensor using N-(4-hydroxyphenyl)-3,5-dinitrobenzamide for the determination of glutathione and piroxicam. This highlights the applicability of benzamide derivatives in developing sensitive and selective biosensors for detecting biological and pharmaceutical compounds (H. Karimi-Maleh et al., 2014).
Properties
IUPAC Name |
2-[(3-methoxybenzoyl)amino]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3/c1-20-11-6-4-5-10(9-11)15(19)17-13-8-3-2-7-12(13)14(16)18/h2-9H,1H3,(H2,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSSOPXUDLXCJOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.